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Compound of Interest

Compound Name: Penconazol Hydroxide

Cat. No.: B15292639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the discovery, isolation, and

characterization of penconazole hydroxide, a key metabolite of the triazole fungicide

penconazole. The information presented is intended for researchers, scientists, and

professionals involved in drug development, pesticide metabolism, and environmental science.

Introduction: Penconazole and its Hydroxylated
Metabolites
Penconazole is a systemic triazole fungicide widely used to control fungal pathogens in

agriculture, particularly powdery mildew and pome fruit scab.[1][2][3] Its mode of action

involves the inhibition of ergosterol biosynthesis, a critical component of fungal cell

membranes.[2][3] The biotransformation of penconazole in plants, animals, and the

environment leads to the formation of various metabolites, with hydroxylated derivatives being

of significant interest.

"Penconazole hydroxide" primarily refers to the monohydroxylated metabolites of penconazole,

which are formed through the oxidation of the alkyl side chain.[2] These metabolites are often

found in both free and conjugated forms, for instance, with sugars in plants or glucuronic and

sulfuric acids in animals.[2] The most predominantly reported monohydroxylated metabolite is

the β-monohydroxy derivative, also known by its code CGA132465.[2]
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Discovery of Penconazole Hydroxide
The discovery of penconazole hydroxide was not a singular event but rather an outcome of

extensive metabolic studies on the parent compound, penconazole. The identification of these

hydroxylated metabolites has been crucial for understanding the fungicide's mode of action,

persistence, and potential toxicity.

Metabolic studies in various organisms have consistently identified hydroxylated derivatives as

major biotransformation products. In plants such as grapes, tomatoes, and apples, the

biotransformation of penconazole involves the oxidation of the alkyl chain at the α, β, and γ

positions, leading to the formation of monohydroxy metabolites.[2] These are often

subsequently conjugated with sugars.[2] Animal metabolism studies in rats and goats have also

shown that hydroxylation is a key metabolic pathway, with the formation of CGA132465 and its

conjugates being a principal route.[2]

Metabolic Pathway of Penconazole Hydroxylation
The metabolic conversion of penconazole to its hydroxylated derivatives is a critical

detoxification pathway in many organisms. The following diagram illustrates the primary

hydroxylation of penconazole.

Penconazole Hydroxylation
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Biotransformation Penconazole Hydroxide
(e.g., CGA132465) Conjugation Conjugated Metabolites

(e.g., with sugars, glucuronic acid)
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Caption: Metabolic pathway of penconazole to penconazole hydroxide and its conjugates.

Experimental Protocols for Isolation and Analysis
The isolation and analysis of penconazole hydroxide from various matrices require a multi-step

process involving extraction, cleanup, and instrumental analysis.

4.1. Extraction
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The initial step involves extracting penconazole and its metabolites from the sample matrix.

The choice of solvent depends on the matrix:

Plant Matrices (e.g., fruits, vegetables): Extraction is typically performed with methanol.[2][4]

Animal Matrices (e.g., tissues, milk): Acetonitrile is the preferred extraction solvent.[2][4]

A common procedure is the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe)

method, which involves extraction with a buffered solvent followed by a salting-out step.

4.2. Cleanup

Following extraction, a cleanup step is essential to remove interfering co-extractives. This is

often achieved through:

Liquid-Liquid Partitioning: The extract is partitioned with a nonpolar solvent like hexane or

dichloromethane to separate the analytes from polar interferences.[2][4]

Solid-Phase Extraction (SPE): The extract is passed through a solid-phase extraction

column, such as Florisil, to retain the analytes while allowing interfering compounds to pass

through. The analytes are then eluted with a suitable solvent.

4.3. Analysis

The final determination of penconazole and its hydroxylated metabolites is carried out using

chromatographic techniques:

Gas Chromatography (GC): GC coupled with an Electron Capture Detector (ECD) or a

Nitrogen-Phosphorus Detector (NPD) is a common method for the analysis of penconazole.

[2][4]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique offers high

sensitivity and selectivity, often allowing for the direct analysis of extracts with minimal

cleanup.[2][4]

The following diagram outlines a typical experimental workflow for the isolation and analysis of

penconazole hydroxide.
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Caption: General experimental workflow for the isolation and analysis of penconazole

hydroxide.

Quantitative Data
The following tables summarize quantitative data related to the occurrence and analysis of

penconazole and its hydroxylated metabolites.

Table 1: Residue Levels of Penconazole and Metabolites in Grape Metabolism Study
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Compound
Percentage of Total Radioactive Residue
(TRR)

Parent Penconazole 7–16%

Free and Conjugated CGA132465 14–62%

Triazole-specific metabolites 20–25%

Source: JMPR 2005[2]

Table 2: Limits of Quantification (LOQ) for Penconazole in Various Matrices

Matrix Analytical Method LOQ (mg/kg)

Fruit Plant Matrices GC-ECD/NPD 0.01–0.02

Milk GC-ECD/NPD 0.01

Animal Tissues GC-ECD/NPD 0.05

Various Plant Matrices LC-MS/MS 0.01

Source: JMPR 2005,

vertexaisearch.cloud.google.co

m[2][4]

Table 3: Half-life of Penconazole in Different Systems

System Half-life

Aerobic Unsterile Soil 178 days (range 61–238 days)

Tilled Vineyard Soil 62.4 days

Grassed Vineyard Soil 33.0 days

Grape Fruits 1.56 days

Source: JMPR 2005, ResearchGate[2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15292639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

